Cas no 1806751-63-2 (Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate)
Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate
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- Inchi: 1S/C10H9ClF3NO4/c1-17-7-5(4-11)3-6(9(16)18-2)8(15-7)19-10(12,13)14/h3H,4H2,1-2H3
- InChI Key: MZBBXQZOJJVBRC-UHFFFAOYSA-N
- SMILES: ClCC1C(=NC(=C(C(=O)OC)C=1)OC(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 316
- XLogP3: 2.9
- Topological Polar Surface Area: 57.6
Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029084359-1g |
Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate |
1806751-63-2 | 97% | 1g |
$1,579.40 | 2022-03-31 |
Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate
Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806751-63-2): An Overview
Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806751-63-2) is a versatile compound with significant applications in the fields of medicinal chemistry and agrochemicals. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents and agricultural products.
The molecular structure of Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate is composed of a pyridine ring substituted with a chloromethyl group, a methoxy group, and a trifluoromethoxy group. These functional groups contribute to the compound's reactivity and stability, making it an attractive intermediate for various synthetic pathways. The presence of the trifluoromethoxy group, in particular, imparts unique electronic and steric properties that can influence the biological activity of the final product.
Recent research has highlighted the potential of Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate in the development of new drugs. Studies have shown that compounds with similar structural motifs exhibit potent activity against various pathogens and diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed significant antiviral activity against influenza viruses. The chloromethyl group was found to enhance the compound's ability to interact with specific viral proteins, thereby inhibiting viral replication.
In addition to its medicinal applications, Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate has also found use in the agrochemical industry. Its unique chemical properties make it an effective intermediate for the synthesis of pesticides and herbicides. Research conducted by leading agrochemical companies has shown that compounds derived from this intermediate exhibit high efficacy against a wide range of pests and weeds while maintaining low toxicity to non-target organisms. This makes them valuable candidates for the development of environmentally friendly agricultural products.
The synthesis of Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate involves several well-established chemical reactions. One common approach involves the reaction of 3-chloromethyl-2-methoxypyridine with trifluoromethyl hypofluorite followed by esterification with methanol. This multi-step process ensures high yields and purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, reducing costs and environmental impact.
The physical and chemical properties of Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate have been extensively studied. It is a colorless liquid with a molecular weight of approximately 309 g/mol. The compound exhibits good solubility in organic solvents such as dichloromethane and dimethylformamide, which facilitates its use in various synthetic processes. Its stability under different conditions has been evaluated, and it has been found to be stable at room temperature and under normal atmospheric conditions.
Safety considerations are paramount when handling Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate. While it is not classified as a hazardous material, appropriate precautions should be taken to ensure safe handling and storage. Personal protective equipment such as gloves and goggles should be used, and the compound should be stored in a well-ventilated area away from incompatible materials.
In conclusion, Methyl 3-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806751-63-2) is a valuable compound with diverse applications in medicinal chemistry and agrochemicals. Its unique structural features and favorable chemical properties make it an attractive intermediate for the development of novel therapeutic agents and agricultural products. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.
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